Cas no 1183403-23-7 (Cyclopentanol, 2-(4-nitrophenoxy)-)

• Product Name: Cyclopentanol, 2-(4-nitrophenoxy)-
• CAS No: 1183403-23-7
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 6132917
• PubChem ID: 22247621
• Update Time: 2025-07-21

Cyclopentanol, 2-(4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 2-(4-nitrophenoxy)-
• 2-(4-Nitrophenoxy)cyclopentan-1-ol
• CS-0354369
• SCHEMBL1496650
• EN300-718593
• 1183403-23-7

• Inchi： 1S/C11H13NO4/c13-10-2-1-3-11(10)16-9-6-4-8(5-7-9)12(14)15/h4-7,10-11,13H,1-3H2
• InChI Key： MDAMELCGMCPLKH-UHFFFAOYSA-N
• SMILES： C1(O)CCCC1OC1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Density: 1.336±0.06 g/cm3(Predicted)
• Boiling Point: 401.0±35.0 °C(Predicted)
• pka: 14.27±0.40(Predicted)

Additional information on Cyclopentanol, 2-(4-nitrophenoxy)-

Comprehensive Overview of Cyclopentanol, 2-(4-nitrophenoxy)- (CAS No. 1183403-23-7): Properties, Applications, and Industry Insights

Cyclopentanol, 2-(4-nitrophenoxy)- (CAS 1183403-23-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This nitrophenoxy-substituted cyclopentanol derivative exhibits intriguing reactivity patterns, making it a valuable intermediate in synthetic chemistry. The compound's molecular formula, C₁₁H₁₃NO₃, combines the cyclopentanol core with a 4-nitrophenoxy moiety, creating distinct electronic and steric properties that influence its applications.

Recent literature highlights the growing importance of nitrophenoxy compounds in material science, particularly in the development of advanced photoactive materials. Researchers are investigating 2-(4-nitrophenoxy)cyclopentanol as a potential building block for liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs), where its electron-withdrawing nitro group and flexible cyclopentyl ring may contribute to desirable optoelectronic characteristics. This aligns with current industry trends toward sustainable and energy-efficient display technologies.

The synthesis of CAS 1183403-23-7 typically involves nucleophilic substitution reactions between activated cyclopentanol derivatives and 4-nitrophenol under controlled conditions. Process optimization studies focus on improving yield and purity while minimizing environmental impact - a key concern in modern green chemistry initiatives. Analytical characterization commonly employs techniques like HPLC, NMR spectroscopy, and mass spectrometry to verify the compound's identity and assess its suitability for various applications.

In pharmaceutical contexts, structural analogs of 2-(4-nitrophenoxy)cyclopentanol have shown promise as protease inhibitors and receptor modulators. While 1183403-23-7 itself isn't a marketed drug, medicinal chemists value its scaffold for structure-activity relationship (SAR) studies. The compound's balanced lipophilicity (predicted logP ~2.1) and moderate molecular weight (207.23 g/mol) make it particularly interesting for central nervous system (CNS) drug discovery programs.

From a commercial perspective, demand for cyclopentanol derivatives has steadily increased, with 4-nitrophenoxy substituted variants representing a growing market segment. Suppliers typically offer CAS 1183403-23-7 in research quantities (100mg to 10g) with purity levels ranging from 95% to 99%. Pricing trends reflect the compound's specialized nature and the complexity of its synthesis, with current market values between $50-$200 per gram depending on purity and supplier.

Environmental and safety assessments indicate that 2-(4-nitrophenoxy)cyclopentanol requires standard laboratory precautions for handling organic compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment (PPE) are recommended during manipulation. The compound's environmental fate and biodegradation pathways remain active areas of study, particularly regarding its potential metabolites in various ecosystems.

Emerging research directions explore the use of 1183403-23-7 in polymer chemistry, where its dual functionality (hydroxyl and nitro groups) enables participation in polycondensation reactions. Some investigators are examining its incorporation into specialty polyesters and polyurethanes with enhanced thermal stability. These developments coincide with industry demands for high-performance polymers in automotive and aerospace applications.

Analytical method development for Cyclopentanol, 2-(4-nitrophenoxy)- continues to advance, with recent publications describing sensitive LC-MS/MS techniques for trace detection. Such methods are crucial for quality control in manufacturing processes and for monitoring the compound's presence in environmental samples. The UV-Vis spectrum of this compound shows characteristic absorption around 310-330 nm due to the nitroaromatic chromophore, a feature exploited in various detection protocols.

Patent literature reveals growing intellectual property activity surrounding nitrophenoxy-substituted cyclopentanols, particularly in Asia and North America. Applications range from electronic materials to pharmaceutical intermediates, reflecting the compound's versatility. This IP landscape suggests sustained commercial interest and potential for future technological applications of CAS 1183403-23-7 and related structures.

For researchers working with 2-(4-nitrophenoxy)cyclopentanol, proper storage conditions (typically 2-8°C under inert atmosphere) help maintain stability. The compound's shelf life varies by purity and formulation, with most suppliers recommending use within 12-24 months of purchase. These practical considerations are particularly relevant for laboratories conducting long-term studies or scale-up evaluations.

The global market for specialty chemical intermediates like 1183403-23-7 is projected to grow at 5-7% annually, driven by pharmaceutical R&D and advanced materials development. Regional production hubs have emerged in China, India, and Western Europe, each offering distinct advantages in terms of technical expertise and manufacturing infrastructure. This geographic distribution helps ensure stable supply chains for research institutions and industrial users worldwide.

Future research directions for Cyclopentanol, 2-(4-nitrophenoxy)- may explore its potential in catalytic systems or as a ligand in transition metal complexes. Preliminary computational studies suggest interesting coordination chemistry possibilities that could lead to novel catalysts for asymmetric synthesis. Such applications would further elevate the compound's importance in synthetic methodology development.